Cas no 802-49-3 (1-Propanone, 3-[(4-methoxyphenyl)amino]-1,3-diphenyl-)

• Product name: 1-Propanone, 3-[(4-methoxyphenyl)amino]-1,3-diphenyl-
• CAS No: 802-49-3
• MF: C₂₂H₂₁NO₂
• MW: 331.40764
• CID: 706010
• PubChem ID: 611315

1-Propanone, 3-[(4-methoxyphenyl)amino]-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-[(4-methoxyphenyl)amino]-1,3-diphenyl-
• 3-(4-methoxyanilino)-1,3-diphenylpropan-1-one
• Oprea1_366667
• AKOS022118346
• Propan-1-one, 1,3-diphenyl-3-(4-methoxyphenylamino)-
• 802-49-3
• 3-(4-Methoxyanilino)-1,3-diphenyl-1-propanone
• DTXSID20346331
• 3-(4-methoxyphenylamino)-1,3-diphenylpropan-1-one
• RSHMLORPKHFOAZ-UHFFFAOYSA-N
• AE-641/03293023
• 3-(4-Methoxyanilino)-1,3-diphenyl-1-propanone #

• Inchi： InChI=1S/C22H21NO2/c1-25-20-14-12-19(13-15-20)23-21(17-8-4-2-5-9-17)16-22(24)18-10-6-3-7-11-18/h2-15,21,23H,16H2,1H3
• InChI Key： RSHMLORPKHFOAZ-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)NC(CC(=O)C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 331.157228913g/mol
• Monoisotopic Mass: 331.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 38.3Ų